4-(aminomethyl)-N,N-dimethylbenzenesulfonamide
Description
4-(aminomethyl)-N,N-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C9H14N2O2S and its molecular weight is 214.29 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
- 4-(3-Dimethylaminoacryloyl)-N,N-dimethylbenzenesulfonamide has been used as a key intermediate in synthesizing compounds with potential antimicrobial and antifungal activities (Aal et al., 2007).
- N-(4-Aminobenzyl)-N,4-dimethylbenzenesulfonamide has been synthesized with an eco-friendly method, highlighting its environmental and technical value (Zhou, 2008).
- A study on the synthesis, characterization, and computational analysis of a newly synthesized sulfonamide molecule has been conducted, providing insights into its molecular structure and reactivity (Murthy et al., 2018).
Biological and Antimicrobial Activities
- Research on N-dimethylphenyl substituted derivatives of N-ethyl/benzyl-4-chlorobenzenesulfonamide has shown moderate to good biological potential, including antimicrobial activities (Aziz‐ur‐Rehman et al., 2014).
- A series of 4-((4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino) derivatives carrying the biologically active sulfonamide moiety exhibited interesting antimicrobial activities (Ghorab et al., 2017).
Pharmaceutical Applications
- The development of novel aromatic amides with aminobenzenesulfonamide showed potential as new, potent, and safe antiepileptic drugs (Hen et al., 2010).
- Novel benzenesulfonamide derivatives containing 4-aminobenzenesulfonamide have been synthesized and evaluated for their anticonvulsant activities, suggesting potential as effective antiepileptic agents (Wang et al., 2015).
Properties
IUPAC Name |
4-(aminomethyl)-N,N-dimethylbenzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2O2S/c1-11(2)14(12,13)9-5-3-8(7-10)4-6-9/h3-6H,7,10H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XSKLMWLTOSBDGW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC=C(C=C1)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90388748 |
Source
|
| Record name | 4-(aminomethyl)-N,N-dimethylbenzenesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90388748 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
210918-25-5 |
Source
|
| Record name | 4-(aminomethyl)-N,N-dimethylbenzenesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90388748 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
